1-(4-Hydroxy-3-methoxybenzylidene)-3-thiosemicarbazide

Specification

• CAS No.: 5351-92-8
• Molecular Formula: C9H11N3O2S
• Molecular Weight: 225.27 g/mol
• IUPAC Name: [(Z)-(4-hydroxy-3-methoxyphenyl)methylideneamino]thiourea
• Standard InChI: InChI=1S/C9H11N3O2S/c1-14-8-4-6(2-3-7(8)13)5-11-12-9(10)15/h2-5,13H,1H3,(H3,10,12,15)/b11-5-
• Standard InChI Key: FJQYXPHDGKUTQE-WZUFQYTHSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N\NC(=S)N)O
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=S)N)O

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound features a benzylidene backbone substituted with hydroxyl (-OH) and methoxy (-OCH$_3$) groups at the 4- and 3-positions, respectively, coupled to a thiosemicarbazide moiety. This configuration enables metal chelation via the thioamide sulfur and imine nitrogen, a trait common to thiosemicarbazones. The planar structure facilitates interactions with biological targets, such as enzymes or DNA, while the electron-donating hydroxyl and methoxy groups enhance solubility and reactivity.

Spectroscopic Characterization

Infrared (IR) spectroscopy reveals key functional groups:

• O-H stretch: A broad peak near 3200–3400 cm$^{-1}$.

• C=N stretch: A sharp band at ~1600 cm$^{-1}$, confirming the imine bond.

• C=S stretch: A medium-intensity peak at ~750 cm$^{-1}$.

Nuclear magnetic resonance (NMR) data ($^1\text{H}$) further corroborate the structure:

• Aromatic protons: Signals between 6.8–7.6 ppm for the benzene ring.

• Methoxy protons: A singlet at ~3.9 ppm for the -OCH$_3$ group.

• Imine proton: A singlet at ~8.0 ppm.

Mass spectrometry confirms the molecular ion peak at m/z 225.27, consistent with the molecular formula.

Synthesis and Optimization

Reaction Mechanism

The compound is synthesized via acid-catalyzed condensation:

$$\text{Thiosemicarbazide} + \text{4-Hydroxy-3-methoxybenzaldehyde} \xrightarrow{\text{CH}_3\text{COOH}} \text{1-(4-Hydroxy-3-methoxybenzylidene)-3-thiosemicarbazide} + \text{H}_2\text{O}$$

Yields (60–85%) depend on reaction time, temperature, and catalyst concentration.

Table 1: Synthesis Conditions and Yields

Parameter	Optimal Range	Yield (%)
Temperature	70–80°C	75–85
Reaction Time	4–6 hours	70–80
Catalyst (Acetic Acid)	2–3 mL	60–70

Purification Methods

Recrystallization from ethanol or dimethylformamide (DMF) yields pure product, as confirmed by melting point (234–236°C) and thin-layer chromatography (TLC).

Biological Activities

Antioxidant Properties

The compound scavenges free radicals via hydrogen atom transfer from the hydroxyl and thioamide groups. In DPPH assays, it exhibits an IC$_{50}$ of 12.5 μM, outperforming standard antioxidants like ascorbic acid (IC$_{50}$ = 18.7 μM). The methoxy group enhances electron donation, stabilizing radical intermediates.

Metal Complexation and Stability

Complex Formation

The compound acts as a tridentate ligand, coordinating metals through the imine nitrogen, thioamide sulfur, and phenolic oxygen. Stability constants ($\log K$) with transition metals, determined via pH-metric titration, are:

Table 2: Stability Constants of Metal Complexes

Metal Ion	$\log K_1$ (ML)	$\log K_2$ (ML$_2$)
Cu(II)	8.3	14.7
Ni(II)	7.9	13.9
Co(II)	7.5	13.2

Data adapted from studies on analogous ligands.

Enhanced Bioactivity

Cu(II) complexes exhibit superior anticancer activity due to redox cycling, generating reactive oxygen species (ROS) that damage cancer cells. The ligand’s ability to stabilize metal ions in multiple oxidation states enhances this effect.

Applications in Medicinal Chemistry

Drug Development

The compound’s dual antioxidant and anticancer properties position it as a lead candidate for multitargeted therapies. Structural modifications, such as halogenation or methylation, could optimize pharmacokinetics.

Diagnostic Agents

Radioactive metal complexes (e.g., $^{64}\text{Cu}$) could serve as PET imaging agents, leveraging the ligand’s selectivity for tumor microenvironments.